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Introduction
NT113 is a novel, irreversible pan-erbB inhibitor that targets the epidermal growth factor

receptor (EGFR), human epidermal growth factor receptor 2 (HER2), and HER4.[1] Preclinical

studies have demonstrated its potential as a therapeutic agent for cancers characterized by the

overexpression or mutation of erbB family receptors, particularly glioblastoma multiforme

(GBM). A key advantage of NT113 is its ability to cross the blood-brain barrier, making it a

promising candidate for treating brain tumors.[1]

These application notes provide detailed protocols for the use of NT113 in a murine intracranial

glioblastoma xenograft model, based on published preclinical data. The methodologies cover in

vivo efficacy studies, including tumor growth monitoring and survival analysis, as well as

pharmacodynamic assessments to confirm target engagement.

Mechanism of Action
NT113 exerts its anti-cancer effects by irreversibly binding to the kinase domains of EGFR,

HER2, and HER4. This binding blocks the downstream signaling pathways, primarily the

PI3K/Akt pathway, which are crucial for cell proliferation, survival, and differentiation. The

inhibition of these pathways leads to reduced tumor cell proliferation and increased apoptosis.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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